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Compound of Interest

Compound Name: 2-Ethylbutylamine

Cat. No.: B1583521 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical and physical

properties of 2-Ethylbutylamine. The document details the compound's structure, key

identifiers, and a range of physicochemical parameters. Furthermore, it outlines representative

experimental protocols for the determination of these properties and for the synthesis of the

compound. This guide is intended to be a valuable resource for researchers and professionals

working with 2-Ethylbutylamine in various scientific and industrial applications.

Chemical Structure and Identification
2-Ethylbutylamine is a primary aliphatic amine. Its structure consists of a butyl chain with an

ethyl group at the second carbon, and an amino group attached to the first carbon of the

butane chain.

Molecular Structure:

Caption: Chemical structure of 2-Ethylbutylamine.

Table 1: Compound Identification
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Identifier Value Reference(s)

IUPAC Name 2-ethylbutan-1-amine [1][2]

CAS Number 617-79-8 [3][4]

Molecular Formula C6H15N [1][4]

Molecular Weight 101.19 g/mol [1][5]

Canonical SMILES CCC(CC)CN [3]

InChI Key
MGWAGIQQTULHGU-

UHFFFAOYSA-N
[4]

Synonyms
1-Amino-2-ethylbutane, 2-

Ethyl-1-butanamine
[1][4]

Physicochemical Properties
The physical and chemical properties of 2-Ethylbutylamine are summarized in the table

below. These properties are crucial for its handling, storage, and application in various

chemical processes.

Table 2: Physicochemical Properties of 2-Ethylbutylamine
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Property Value Reference(s)

Appearance
Clear, colorless to light yellow

liquid
[2]

Odor Amine-like [1]

Boiling Point 125 °C [1][3]

Melting Point 20 °C [3]

Density 0.776 g/cm³ at 20 °C [1][3]

Flash Point 14 °C [3]

Vapor Pressure
16.6 ± 0.2 mmHg at 25 °C

(Predicted)
[3]

Refractive Index 1.420 at 20 °C [3]

Water Solubility Soluble [2]

Spectroscopic Data
Spectroscopic data is fundamental for the structural elucidation and purity assessment of 2-
Ethylbutylamine.

Table 3: Spectroscopic Data for 2-Ethylbutylamine
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Spectroscopy Data Type Key Features Reference(s)

¹H NMR 400 MHz in CDCl₃

See spectrum for

detailed shifts and

multiplicities. The

amine protons (NH₂)

typically appear as a

broad singlet.

[3]

¹³C NMR in CDCl₃

See spectrum for

detailed chemical

shifts.

[3]

Mass Spectrometry
Electron Ionization

(EI)

Molecular Ion Peak

(M⁺) at m/z = 101.
[6]

Infrared (IR) Liquid Film

N-H stretching

(primary amine)

typically shows two

bands around 3300-

3500 cm⁻¹. C-N

stretching is also

observable.

[7][8]

Synthesis of 2-Ethylbutylamine
A common laboratory-scale synthesis of 2-Ethylbutylamine is through the reductive amination

of 2-ethylbutanal.

2-Ethylbutanal Imine Intermediate + Ammonia (NH3)

Ammonia (NH3)

Reducing Agent
(e.g., NaBH3CN)

2-Ethylbutylamine + Reducing Agent
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Click to download full resolution via product page

Caption: Reductive amination synthesis of 2-Ethylbutylamine.

Experimental Protocols
The following are representative experimental protocols for the synthesis and characterization

of 2-Ethylbutylamine.

Synthesis of 2-Ethylbutylamine via Reductive Amination
This protocol describes the synthesis of 2-Ethylbutylamine from 2-ethylbutanal and ammonia

using sodium cyanoborohydride as the reducing agent.[9][10][11][12][13]

Materials:

2-Ethylbutanal

Ammonia (e.g., as a solution in methanol or ammonium chloride)

Sodium cyanoborohydride (NaBH₃CN)

Methanol

Hydrochloric acid (HCl)

Sodium hydroxide (NaOH)

Dichloromethane (or other suitable extraction solvent)

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Magnetic stirrer

Separatory funnel

Rotary evaporator
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Procedure:

In a round-bottom flask, dissolve 2-ethylbutanal in methanol.

Add a solution of ammonia in methanol (or ammonium chloride) to the flask.

Stir the mixture at room temperature for approximately 30 minutes to facilitate the formation

of the imine intermediate.

Slowly add sodium cyanoborohydride to the reaction mixture.

Continue stirring the reaction mixture at room temperature for several hours or until the

reaction is complete (monitored by TLC or GC).

Quench the reaction by slowly adding dilute hydrochloric acid.

Remove the methanol using a rotary evaporator.

Basify the aqueous residue with a concentrated sodium hydroxide solution.

Extract the aqueous layer with dichloromethane (3x).

Combine the organic extracts and dry over anhydrous magnesium sulfate.

Filter the drying agent and remove the solvent by rotary evaporation to yield crude 2-
Ethylbutylamine.

Purify the product by distillation.

Determination of Boiling Point (Micro Method)
This protocol describes the determination of the boiling point using a Thiele tube.

Materials:

2-Ethylbutylamine sample

Capillary tube (sealed at one end)
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Thermometer

Small test tube

Thiele tube filled with mineral oil

Bunsen burner or hot plate

Procedure:

Attach a small test tube containing 0.5-1 mL of 2-Ethylbutylamine to a thermometer.

Place a capillary tube (sealed end up) into the test tube.

Immerse the assembly in a Thiele tube filled with mineral oil.

Gently heat the side arm of the Thiele tube.

Observe the capillary tube. The boiling point is the temperature at which a rapid and

continuous stream of bubbles emerges from the capillary tube.

Record the temperature. For accuracy, allow the apparatus to cool and note the temperature

at which the liquid is drawn back into the capillary tube. This temperature should be very

close to the boiling point.

NMR Spectroscopic Analysis
This protocol outlines the general procedure for acquiring ¹H and ¹³C NMR spectra.[8][14][15]

[16]

Materials:

2-Ethylbutylamine sample

Deuterated chloroform (CDCl₃)

NMR tube

NMR spectrometer
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Procedure:

Dissolve a small amount of 2-Ethylbutylamine (5-10 mg for ¹H, 20-50 mg for ¹³C) in

approximately 0.6-0.7 mL of CDCl₃ in a clean, dry vial.

Transfer the solution to an NMR tube.

Place the NMR tube in the spectrometer.

Acquire the ¹H and ¹³C NMR spectra according to the instrument's standard operating

procedures.

Process the spectra (Fourier transform, phase correction, and baseline correction).

The amine protons in the ¹H NMR spectrum can be confirmed by adding a drop of D₂O to the

NMR tube and re-acquiring the spectrum; the NH₂ peak should disappear or significantly

decrease in intensity.[14]

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis
This protocol provides a general method for the analysis of 2-Ethylbutylamine by GC-MS.[17]

[18][19]

Materials:

2-Ethylbutylamine sample

Suitable solvent (e.g., methanol or dichloromethane)

GC-MS instrument equipped with a suitable capillary column (e.g., a non-polar or mid-polar

column).

Procedure:

Prepare a dilute solution of 2-Ethylbutylamine in a suitable solvent.

Inject a small volume (e.g., 1 µL) of the solution into the GC-MS.
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The gas chromatograph will separate the components of the sample based on their boiling

points and interactions with the stationary phase.

The mass spectrometer will detect, ionize, and fragment the eluted compounds, providing a

mass spectrum for each component.

The retention time from the gas chromatogram and the fragmentation pattern from the mass

spectrum can be used to identify and confirm the presence of 2-Ethylbutylamine.

Logical Workflow for Characterization
The following diagram illustrates a logical workflow for the comprehensive characterization of a

sample of 2-Ethylbutylamine.
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Caption: Logical workflow for the characterization of 2-Ethylbutylamine.

Safety Information
2-Ethylbutylamine is a flammable liquid and is harmful if swallowed or in contact with skin. It

can cause severe skin burns and eye damage. Appropriate personal protective equipment
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(PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this

chemical. All work should be conducted in a well-ventilated fume hood.

Conclusion
This technical guide has provided a detailed overview of the chemical properties, structure,

synthesis, and characterization of 2-Ethylbutylamine. The information and protocols

presented herein are intended to serve as a valuable resource for researchers and

professionals in the fields of chemistry and drug development. Adherence to proper safety

protocols is essential when working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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